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Compound of Interest

Compound Name: PF-06446846 hydrochloride

Cat. No.: B15615834

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the target selectivity of PF-06446846
hydrochloride, a novel small molecule inhibitor of Proprotein Convertase Subtilisin/Kexin type

9 (PCSK9) translation. This document consolidates key quantitative data, detailed experimental

protocols, and visual representations of its mechanism of action to serve as a comprehensive

resource for the scientific community.

Core Mechanism of Action: Selective Ribosomal
Stalling
PF-06446846 hydrochloride exerts its inhibitory effect on PCSK9 through a unique and highly

selective mechanism of action. It functions by inducing the stalling of the 80S ribosome

specifically during the translation of PCSK9 messenger RNA (mRNA).[1][2] This stalling event

occurs around codon 34 of the PCSK9 transcript and is dependent on the amino acid

sequence of the nascent polypeptide chain as it traverses the ribosome exit tunnel.[2][3] By

physically obstructing the progression of the ribosome, PF-06446846 effectively halts the

synthesis of the PCSK9 protein, leading to a reduction in its circulating levels.[1][2]
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Figure 1: Mechanism of PF-06446846-mediated translational stalling of PCSK9.

Quantitative Target Selectivity Profile
The selectivity of PF-06446846 hydrochloride is a key attribute, demonstrating potent on-

target activity with minimal off-target effects at the transcriptomic level. Ribosome profiling

studies have revealed that PF-06446846 affects less than 0.5% of all translated transcripts,

underscoring its high degree of specificity.[3]

Table 1: On-Target and Off-Target Activity of PF-
06446846 Hydrochloride

Parameter Assay System
Target/Cell
Line

Value Reference(s)

IC50
PCSK9

Secretion Assay
Huh7 cells 0.3 µM [1][2]

IC50

PCSK9(1–35)-

luciferase

Expression

HeLa cell-free

system
2 µM

Kd
Radioligand

Binding Assay

Purified human

ribosomes
7.0 µM [3]

IC50

(Cytotoxicity)

Cell Viability

Assay

Rat Lin(−)

hematopoietic

cells

2.9 µM

IC50

(Cytotoxicity)

Cell Viability

Assay

Human CD34+

hematopoietic

cells

2.7 µM

Table 2: Known Off-Target Proteins Affected by PF-
06446846 Hydrochloride
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Off-Target Protein Function Reference(s)

FAM13B
Family with sequence similarity

13 member B
[4]

HSD17B11
Hydroxysteroid 17-beta

dehydrogenase 11
[4]

Note: This list is not exhaustive and is based on publicly available ribosome profiling data.

Detailed Experimental Protocols
PCSK9 Secretion Assay in Huh7 Cells
This assay quantifies the inhibitory effect of PF-06446846 on the secretion of PCSK9 protein

from human hepatoma (Huh7) cells.
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PCSK9 Secretion Assay Workflow

1. Seed Huh7 cells
 in 96-well plates

2. Incubate for 24 hours

3. Treat with varying concentrations
 of PF-06446846

4. Incubate for 24-48 hours

5. Collect cell culture supernatant

6. Quantify secreted PCSK9
 using ELISA

7. Determine IC50 value

Click to download full resolution via product page

Figure 2: Workflow for the PCSK9 secretion assay.

Methodology:
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Cell Culture: Huh7 cells are cultured in Dulbecco's Modified Eagle Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a humidified atmosphere with 5% CO₂.

Seeding: Cells are seeded into 96-well plates at an appropriate density and allowed to

adhere overnight.

Compound Treatment: The following day, the culture medium is replaced with fresh medium

containing serial dilutions of PF-06446846 hydrochloride or vehicle control (e.g., DMSO).

Incubation: The cells are incubated with the compound for a defined period, typically 24 to 48

hours.

Supernatant Collection: After the incubation period, the cell culture supernatant is carefully

collected.

PCSK9 Quantification: The concentration of secreted PCSK9 in the supernatant is quantified

using a commercially available human PCSK9 enzyme-linked immunosorbent assay (ELISA)

kit, following the manufacturer's instructions.

Data Analysis: The results are expressed as a percentage of PCSK9 secretion relative to the

vehicle-treated control. The IC₅₀ value is calculated by fitting the dose-response data to a

four-parameter logistic equation.

In Vivo Efficacy Study in Rats
This protocol outlines the in vivo assessment of PF-06446846 hydrochloride's ability to lower

plasma PCSK9 and cholesterol levels in a rodent model.

Animal Model: Male Sprague-Dawley rats.[1]

Dosing:

Route: Oral gavage.[1]

Dose Range: 5, 15, and 50 mg/kg/day.[1]

Duration: 14 days.[1]
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Formulation: A common formulation for oral gavage involves dissolving the compound in a

vehicle such as corn oil or a solution containing DMSO, PEG300, and Tween-80 in saline.[1]

Endpoints:

Plasma PCSK9 concentrations.[1]

Total plasma cholesterol levels.[1]

Methodology:

Acclimatization: Animals are acclimatized to the housing conditions for at least one week

prior to the start of the study.

Dosing: Rats are administered PF-06446846 hydrochloride or vehicle control daily for 14

days via oral gavage.

Blood Collection: Blood samples are collected at specified time points (e.g., pre-dose and at

various times post-dose) via a suitable method (e.g., tail vein or retro-orbital sinus).

Plasma Preparation: Plasma is separated from whole blood by centrifugation.

Biochemical Analysis:

Plasma PCSK9 levels are measured using a species-specific ELISA kit.

Total plasma cholesterol is quantified using a commercial enzymatic assay kit.

Data Analysis: The changes in plasma PCSK9 and total cholesterol levels are compared

between the treatment and vehicle control groups using appropriate statistical methods.

Ribosome Profiling
Ribosome profiling is a powerful technique used to obtain a genome-wide snapshot of protein

translation, providing insights into the specific mRNAs that are being actively translated and

revealing the precise locations of ribosomes on these transcripts.
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Ribosome Profiling Workflow

1. Treat Huh7 cells with
 PF-06446846 (1.5 µM)

 or vehicle

2. Lyse cells and treat with RNase I
 to digest unprotected mRNA

3. Isolate ribosome-protected
 mRNA fragments (footprints)

4. Prepare sequencing library
 (ligation of adapters, reverse

 transcription, PCR amplification)

5. High-throughput sequencing
 of the library

6. Align reads to the transcriptome
 and analyze footprint density

7. Identify sites of
 ribosomal stalling

Click to download full resolution via product page

Figure 3: Generalized workflow for ribosome profiling.

Methodology:
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Cell Treatment: Huh7 cells are treated with PF-06446846 hydrochloride (e.g., 1.5 µM) or

vehicle for a specified duration (e.g., 10 minutes or 1 hour).[3]

Cell Lysis and Nuclease Treatment: Cells are lysed, and the lysate is treated with RNase I to

digest mRNA that is not protected by ribosomes.

Ribosome Footprint Isolation: Monosomes containing the protected mRNA fragments

(ribosome footprints) are isolated, typically by sucrose density gradient centrifugation.

Library Preparation: The ribosome-protected mRNA fragments are extracted, and a

sequencing library is prepared. This involves ligating adapters to the 3' and 5' ends of the

fragments, followed by reverse transcription to cDNA and PCR amplification.

Sequencing: The resulting library is subjected to high-throughput sequencing.

Data Analysis: Sequencing reads are aligned to a reference transcriptome. The density of

ribosome footprints along each mRNA is analyzed to identify regions of increased ribosome

occupancy, which indicate sites of translational stalling.[3]

³H-PF-06446846 Ribosome Binding Assay
This assay directly measures the binding affinity of radiolabeled PF-06446846 to purified

human ribosomes.

Methodology:

Ribosome Purification: Human 80S ribosomes are purified from a suitable cell line (e.g.,

HeLa cells).

Binding Reaction: A constant concentration of purified ribosomes is incubated with increasing

concentrations of ³H-PF-06446846 in a suitable binding buffer.

Separation of Bound and Free Ligand: The reaction mixture is passed through a filter

membrane that retains the ribosomes and bound ligand while allowing the unbound ligand to

pass through.

Quantification: The amount of radioactivity retained on the filter is measured using a

scintillation counter.
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Data Analysis: The specific binding is calculated by subtracting non-specific binding

(determined in the presence of a large excess of unlabeled PF-06446846). The dissociation

constant (Kd) is determined by fitting the specific binding data to a one-site binding model.[3]

Conclusion
PF-06446846 hydrochloride represents a pioneering approach to inhibiting protein function by

selectively targeting its translation. The data and protocols presented in this guide highlight its

remarkable selectivity for PCSK9, which is achieved through a nuanced interaction with the

ribosome-nascent chain complex. While off-target effects, particularly hematopoietic toxicity,

have been noted and warrant further investigation, the unique mechanism of action of PF-

06446846 opens new avenues for the development of therapeutics against previously

challenging drug targets. This document serves as a foundational resource for researchers

aiming to further explore and leverage this innovative therapeutic strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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